Cas no 2171884-55-0 (6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2171884-55-0
• MF: C₁₅H₁₆F₂N₄O₃
• MW: 338.309350013733
• CID: 5897741
• PubChem ID: 165482098
• Update Time: 2025-06-22

6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1452377
• 6-amino-5-[4-(difluoromethoxy)phenyl]-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one
• 2171884-55-0
• 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C15H16F2N4O3/c16-14(17)24-10-3-1-9(2-4-10)11-12(18)19-15(20-13(11)22)21-5-7-23-8-6-21/h1-4,14H,5-8H2,(H3,18,19,20,22)
• InChI Key： QYSCNVPOLKKHNM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=C(N)N=C(NC1=O)N1CCOCC1)F

Computed Properties

• Exact Mass: 338.11904671g/mol
• Monoisotopic Mass: 338.11904671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.2Ų

Additional information on 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one

6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one: A Comprehensive Overview

The compound CAS No. 2171884-55-0, also known as 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a dihydropyrimidinone core, which is substituted with an amino group at position 6, a morpholinyl group at position 2, and a difluoromethoxy-substituted phenyl group at position 5. These substituents contribute to its unique pharmacological properties and make it a promising candidate for various therapeutic interventions.

The synthesis of 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have employed strategies such as microwave-assisted synthesis and catalytic cross-couplings to optimize the synthesis process, ensuring scalability for potential large-scale production.

The pharmacological profile of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potent activity against various disease targets, including cancer, inflammation, and neurodegenerative disorders. For instance, in vitro assays have shown that it exhibits selective inhibition of key enzymes involved in these pathological processes. Moreover, in vivo experiments using animal models have highlighted its ability to reduce tumor growth and alleviate symptoms associated with chronic inflammatory conditions. These findings underscore its potential as a lead compound for drug development.

One of the most notable features of CAS No. 2171884-55-0 is its excellent bioavailability and favorable pharmacokinetic properties. Studies conducted in preclinical models have revealed that it demonstrates good absorption, moderate distribution, and efficient elimination from the body. These characteristics are crucial for ensuring that the compound can be administered orally or via other routes without significant toxicity or adverse effects. Furthermore, its stability under physiological conditions suggests that it could maintain its efficacy over extended periods.

The structural versatility of this compound allows for further modifications to enhance its therapeutic potential. Researchers have explored various substitution patterns on the phenyl ring and the morpholinyl group to improve its binding affinity to target proteins or to reduce off-target effects. For example, replacing the difluoromethoxy group with other electron-withdrawing or donating substituents has been shown to modulate its activity against specific enzymes or receptors. Such fine-tuning efforts are essential for translating this compound into a clinically relevant drug.

In addition to its direct therapeutic applications, 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one serves as a valuable tool for studying molecular mechanisms underlying various diseases. Its ability to inhibit specific pathways makes it an ideal candidate for use in cellular and molecular biology research. By employing this compound as a probe, scientists can gain deeper insights into disease pathogenesis and identify novel targets for intervention.

The development of this compound has also been supported by advanced computational techniques such as molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling. These tools have provided valuable insights into the relationship between the molecule's structure and its biological activity. For instance, molecular docking studies have revealed that the amino group at position 6 plays a critical role in binding to the active site of target enzymes. Similarly, QSAR analysis has identified key structural features that correlate with high potency against specific targets.

In conclusion, CAS No. 2171884-55-0, or 6-Amino-5-[4-(difluoromethoxy)phenyl]-2-(morpholin-4-yl)-3,4-dihydropyrimidin-4-one, represents a significant advancement in medicinal chemistry with promising therapeutic applications. Its unique structure, coupled with favorable pharmacokinetic properties and potent biological activity, positions it as a strong candidate for further development into a clinically effective drug. As research continues to uncover new insights into its mechanisms of action and potential modifications, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.